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CAS No.: 66788-41-8

Cat. No.: B1229409

Get Quote

Part 1: Executive Summary & Mechanism of Action
Introduction
Tinofedrine (D8955, Novocebrin) is a thiophene-derived amino-alcohol chemically related to l-

norephedrine. Unlike its sympathomimetic congeners which typically induce vasoconstriction,

Tinofedrine exhibits a distinct pharmacological profile characterized by cerebral vasodilation

and metabolic activation.

This Application Note provides a translational framework for researchers investigating

Tinofedrine for Chronic Cerebrovascular Insufficiency (CCVI). CCVI is characterized by a

long-term reduction in cerebral blood flow (CBF), leading to metabolic downregulation and

cognitive decline (vascular dementia). Tinofedrine’s dual mechanism—hemodynamic

improvement and vigilance enhancement—makes it a candidate for repurposing in modern

neurovascular protocols.

Mechanism of Action (MOA)
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Tinofedrine functions primarily by reducing cerebrovascular resistance (CVR) without

significant hypotension, thereby increasing global and regional CBF.

Hemodynamic Effect: Direct relaxation of cerebral vascular smooth muscle, likely via

modulation of adrenergic tone or calcium flux inhibition (distinct from pure calcium channel

blockers).

Metabolic Effect: Improvement in neuronal vigilance and glucose utilization, counteracting

the "twilight state" of ischemic neurons.

Signaling Pathway Visualization
The following diagram illustrates the hypothesized cascade from systemic administration to

neuroprotection.
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Figure 1: Mechanistic pathway of Tinofedrine in restoring neurovascular coupling.

Part 2: Pharmacokinetics & Dosing Rationale[1]
To design a valid experiment, one must respect the drug's pharmacokinetic (PK) limitations.

Tinofedrine has a short half-life, necessitating specific dosing intervals to maintain therapeutic

thresholds.

Key PK Parameters
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Parameter Value
Implications for Protocol
Design

Half-Life (

)

3.0 – 3.8 hours

(Rat/Dog/Human)

Requires TID (3x daily) or QID

(4x daily) dosing to prevent

trough levels.

Bioavailability ~50–63% (Oral)

Oral doses must be approx. 2x

the IV dose to achieve

equivalent plasma exposure.

Metabolism Hepatic (Complete)
High first-pass effect. Biliary

excretion is prominent.

Distribution High affinity for Lung/Brain
Rapid onset of action; suitable

for acute and chronic models.

Dosing Logic
Historical Human IV Dose: 0.12 – 0.17 mg/kg (approx. 10–12 mg/day for a 70kg adult).

Target Oral Dose: Accounting for 50% bioavailability, the effective oral dose is ~20–30

mg/day.

Scaling to Rodents: Rodents metabolize drugs faster (allometric scaling).

Rat Equivalent Dose (RED) = Human Dose (mg/kg) × 6.2.

Calculation: 0.17 mg/kg × 6.2 ≈ 1.05 mg/kg (IV).

Oral Adjustment: ~2.0 – 5.0 mg/kg PO is the recommended starting range for efficacy

studies in rats.

Part 3: Experimental Protocols
Protocol A: Preclinical Dose Optimization (Rat 2VO
Model)
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Objective: Determine the Minimum Effective Dose (MED) of Tinofedrine for restoring spatial

memory in chronic hypoperfusion.

Model: Permanent Bilateral Common Carotid Artery Occlusion (2VO) in Wistar rats. This

mimics CCVI.

Workflow:

Surgery (Day 0): Ligate both common carotid arteries.

Recovery (Day 1-7): Allow hypoperfusion pathology to stabilize.

Treatment (Day 8-28):

Group 1 (Vehicle): Saline PO, TID.

Group 2 (Low Dose): Tinofedrine 2 mg/kg PO, TID.

Group 3 (High Dose): Tinofedrine 5 mg/kg PO, TID.

Group 4 (Positive Control): Nimodipine or Pentoxifylline.

Assessment (Day 29): Morris Water Maze (Spatial Memory) + fMRI (CBF measurement).

Critical Step (Dosing Frequency):

WARNING: Do not dose Once Daily (QD). Due to the 3.5h half-life, QD dosing will result in

"washout" periods of >20 hours, nullifying the therapeutic effect on chronic ischemia. You must

dose TID (every 8 hours) or use an osmotic minipump for continuous infusion.

Protocol B: Clinical Trial Regimen Design (Phase 2a)
Objective: Proof-of-concept for Tinofedrine in Vascular Cognitive Impairment (VCI).
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Study Design: Randomized, Double-Blind, Placebo-Controlled. Population: Patients with

documented lacunar infarcts or small vessel disease.

Dosing Regimen:

Formulation: Immediate Release (IR) Tablets.

Dose: 15 mg or 30 mg.

Frequency: Three times daily (TID) with meals.

Duration: 12 Weeks.

Endpoints:

Primary: Change in CBF (measured via Arterial Spin Labeling MRI) in the frontal cortex.

Secondary: ADAS-Cog scores (Vigilance/Attention subscales).

Part 4: Translational Workflow Visualization
The following diagram outlines the decision matrix for moving Tinofedrine from animal models

to human trials.
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Figure 2: Translational workflow for Tinofedrine development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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